N-[2-(Nonanoylamino)ethyl]-N-(2-phenoxyethyl)nonanamide

• CAS No.: 61839-59-6
• Molecular Formula: C28H48N2O3
• Molecular Weight: 460.7 g/mol
• IUPAC Name: N-[2-[nonanoyl(2-phenoxyethyl)amino]ethyl]nonanamide
• InChI: InChI=1S/C28H48N2O3/c1-3-5-7-9-11-16-20-27(31)29-22-23-30(24-25-33-26-18-14-13-15-19-26)28(32)21-17-12-10-8-6-4-2/h13-15,18-19H,3-12,16-17,20-25H2,1-2H3,(H,29,31)
• InChI Key: OCHPYRHDYULOSH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(=O)NCCN(CCOC1=CC=CC=C1)C(=O)CCCCCCCC

Description

N-[2-(Nonanoylamino)ethyl]-N-(2-phenoxyethyl)nonanamide is a synthetic organic compound with the molecular formula C22H45N3O2 This compound is characterized by the presence of a nonanoylamino group and a phenoxyethyl group attached to a nonanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(Nonanoylamino)ethyl]-N-(2-phenoxyethyl)nonanamide typically involves the reaction of nonanoic acid with ethylenediamine to form N-(2-aminoethyl)nonanamide. This intermediate is then reacted with 2-phenoxyethanol under specific conditions to yield the final product. The reaction conditions often include the use of a suitable solvent, such as dichloromethane, and a catalyst, such as triethylamine, to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The reaction parameters, such as temperature, pressure, and reaction time, are optimized to ensure high yield and purity of the product. The use of automated systems and advanced analytical techniques helps in monitoring and controlling the production process.

Chemical Reactions Analysis

Types of Reactions

N-[2-(Nonanoylamino)ethyl]-N-(2-phenoxyethyl)nonanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nonanoylamino or phenoxyethyl groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amides or ethers.

Scientific Research Applications

N-[2-(Nonanoylamino)ethyl]-N-(2-phenoxyethyl)nonanamide has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a therapeutic agent.

Industry: Utilized in the formulation of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-(Nonanoylamino)ethyl]-N-(2-phenoxyethyl)nonanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(2-Aminoethyl)-N-[2-(nonanoylamino)ethyl]nonanamide
• N-(2-Phenoxyethyl)nonanamide
• N-ETHYL-N-(2-PHENOXYETHYL)-CROTONAMIDE

Uniqueness

N-[2-(Nonanoylamino)ethyl]-N-(2-phenoxyethyl)nonanamide is unique due to the presence of both nonanoylamino and phenoxyethyl groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit enhanced stability, reactivity, or biological activity, making it a valuable compound for various applications.